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Compound of Interest

Compound Name: Zika virus-IN-1

Cat. No.: B12419916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the preparation of stock

solutions of Zika virus-IN-1, a known inhibitor of the Zika virus. The following procedures are

intended to ensure the accurate and reproducible preparation of this compound for use in

various research applications.

Compound Data and Properties
Proper preparation of a stock solution begins with accurate information about the compound.

The data for Zika virus-IN-1 (Compd 2) is summarized below.
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Property Value Source

Compound Name Zika virus-IN-1 (Compd 2) MedChemExpress

Primary Activity Zika Virus Inhibitor [1]

EC50 1.56 µM [1]

Molecular Weight 515.72 g/mol [1]

Chemical Formula C30H37N3O5 [1]

Appearance Solid (assumed) General knowledge

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Storage of Powder
Store at -20°C for up to 3

years.

Storage of Stock Solution

Store in aliquots at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles.

Note: It is crucial to confirm the specific Zika virus-IN-1 compound being used, as multiple

inhibitors with similar names may exist. Always refer to the Certificate of Analysis provided by

the supplier for the most accurate information.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Zika virus-IN-1 in DMSO.

Materials:

Zika virus-IN-1 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)
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Sterile, disposable pipette tips

Vortex mixer

(Optional) Water bath or heating block

Procedure:

Pre-handling Preparation:

Bring the vial of Zika virus-IN-1 powder to room temperature before opening to prevent

condensation of moisture.

Gently tap the vial to ensure all the powder is at the bottom.

Calculation of Mass:

To prepare a 10 mM stock solution, the required mass of the compound needs to be

calculated using the following formula: Mass (mg) = Desired Concentration (mM) x Volume

(L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution: Mass (mg) = 10 mM x

0.001 L x 515.72 g/mol = 5.1572 mg

Weighing the Compound:

Place a sterile 1.5 mL microcentrifuge tube on the analytical balance and tare it.

Carefully weigh out the calculated mass (e.g., 5.16 mg) of Zika virus-IN-1 powder and

add it to the microcentrifuge tube.

Dissolving the Compound:

Add the calculated volume of DMSO to the microcentrifuge tube containing the powder.

For the example above, this would be 1 mL.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved.
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Visually inspect the solution to ensure there are no visible particles. If the compound is

difficult to dissolve, gentle warming (e.g., in a 37°C water bath) for a short period can be

applied, but be cautious of the compound's temperature sensitivity.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into smaller, single-use working volumes (e.g., 10 µL or 20 µL) in

sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.

Store the aliquots at -20°C or -80°C, protected from light.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling chemical compounds.

Handle DMSO with care, as it can facilitate the absorption of substances through the skin.

Perform all handling steps in a well-ventilated area or a chemical fume hood.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Zika virus-IN-1 stock

solution.

Preparation Dissolution Storage

Start Calculate Mass and Volume1 Weigh Compound2 Add DMSO3 Vortex to Dissolve4 Aliquot into Working Volumes5 Store at -20°C / -80°C6 End
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Caption: Workflow for preparing Zika virus-IN-1 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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